Cas no 934570-59-9 (1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol)

• Product Name: 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol
• CAS No: 934570-59-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1069299
• PubChem ID: 24229775
• Update Time: 2025-05-27

1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(Pyrid-3-ylmethyl)piperid-4-yl]methanol
• [1-(Pyridin-3-ylmethyl)piperidin-4-yl]methanol dihydrochloride
• (1-(pyridin-3-ylmethyl)piperidin-4-yl)methanol
• MS-22539
• [1-(pyridin-3-ylmethyl)piperidin-4-yl]methanol
• FT-0684158
• {1-[(pyridin-3-yl)methyl]piperidin-4-yl}methanol
• AKOS005173726
• 1-(PYRID-3-YLMETHYL)PIPERID-4-YL]METHANOL
• CS-0357078
• 934570-59-9
• DB-079586
• ALBB-013230
• 4-piperidinemethanol, 1-(3-pyridinylmethyl)-, dihydrochloride
• 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol

• MDL： MFCD13857473
• Inchi： 1S/C12H18N2O/c15-10-11-3-6-14(7-4-11)9-12-2-1-5-13-8-12/h1-2,5,8,11,15H,3-4,6-7,9-10H2
• InChI Key： RAJQONMXWKPTTO-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36000
• LogP: 1.22380

1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol

Research Brief on 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol (CAS: 934570-59-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol (CAS: 934570-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and piperidine moieties, exhibits versatile pharmacological properties, making it a promising candidate for drug development. Recent studies have explored its potential as a scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer. The unique structural features of this compound enable interactions with various biological targets, including receptors and enzymes, which underpin its broad therapeutic applicability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol derivatives as potent inhibitors of acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The study demonstrated that modifications at the piperidine and pyridine rings significantly enhanced inhibitory activity, with some derivatives showing IC50 values in the nanomolar range. Molecular docking simulations revealed that the hydroxyl group of the methanol moiety plays a critical role in stabilizing interactions with the enzyme's active site, providing insights for further optimization.

Another notable application of this compound lies in its role as an intermediate in the synthesis of antiviral agents. A 2022 preprint on BioRxiv highlighted its use in the development of broad-spectrum antiviral drugs targeting RNA viruses, including SARS-CoV-2. The researchers utilized 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol as a building block to create analogs that interfere with viral replication machinery. Preliminary in vitro assays showed promising results, with several analogs exhibiting potent activity against multiple viral strains without significant cytotoxicity. These findings underscore the compound's potential in addressing emerging infectious diseases.

Beyond its therapeutic applications, recent advancements in chemical biology have explored the use of 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol as a molecular probe. A 2023 Nature Chemical Biology paper detailed its incorporation into activity-based probes (ABPs) for profiling serine hydrolases, a diverse enzyme family involved in numerous physiological processes. The study demonstrated that the compound's scaffold could be functionalized with reporter tags, enabling selective labeling and identification of enzyme targets in complex biological systems. This approach has opened new avenues for target discovery and mechanistic studies in disease pathways.

Despite these promising developments, challenges remain in the clinical translation of 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol-based therapeutics. Pharmacokinetic studies reported in a 2023 European Journal of Pharmaceutical Sciences article indicated that while the compound exhibits favorable blood-brain barrier penetration for CNS applications, its metabolic stability requires further improvement. Researchers are currently exploring prodrug strategies and structural modifications to address these limitations while maintaining therapeutic efficacy. Additionally, scale-up synthesis methods for industrial production are being optimized to ensure cost-effectiveness and sustainability.

In conclusion, 1-(pyridin-3-ylmethyl)piperidin-4-ylmethanol (CAS: 934570-59-9) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Its diverse applications—from neurodegenerative disease treatment to antiviral development and enzyme profiling—highlight its value as a versatile scaffold. Ongoing research aims to overcome current limitations and unlock its full therapeutic potential, positioning it as a key player in the next generation of pharmaceutical innovations.